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Compound of Interest

Compound Name: 4-Butyl-3-thiosemicarbazide

Cat. No.: B1271192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and structural

characteristics of 4-Butyl-3-thiosemicarbazide, a molecule of interest in medicinal chemistry

and materials science. While direct theoretical studies on this specific compound are not

extensively published, this document outlines the established experimental and computational

protocols used for its synthesis, characterization, and structural elucidation, drawing upon data

from closely related thiosemicarbazide derivatives.

Molecular Structure and Properties
4-Butyl-3-thiosemicarbazide (CAS: 6610-31-7) is an organosulfur compound featuring a

thiosemicarbazide core with a butyl group attached to the N4 nitrogen atom.[1] Its fundamental

properties are summarized below.

Property Value

Molecular Formula C₅H₁₃N₃S

Molecular Weight 147.24 g/mol

Melting Point 74 °C

Canonical SMILES CCCCNC(=S)NN

InChI Key KNGDMOLRXYKGAD-UHFFFAOYSA-N
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Experimental Protocols
Synthesis of 4-Butyl-3-thiosemicarbazide
The synthesis of 4-substituted-3-thiosemicarbazides is typically achieved through the reaction

of an appropriate isothiocyanate with hydrazine hydrate.[2] This method provides a direct and

efficient route to the target compound.

Protocol:

Reaction Setup: To a solution of hydrazine monohydrate (1.0 mmol) in ethanol (10 mL), add

a solution of butyl isothiocyanate (1.0 mmol) in ethanol (10 mL) dropwise. The addition

should be performed with vigorous stirring while the reaction vessel is cooled in an ice bath

to manage the exothermic reaction.

Reaction Execution: After the addition is complete, allow the reaction mixture to stir and

slowly warm to room temperature. Let the mixture stand overnight to ensure complete

reaction and precipitation of the product.

Product Isolation: Collect the resulting solid precipitate by vacuum filtration.

Purification: Wash the collected solid with cold ethanol (2 x 10 mL) to remove any unreacted

starting materials and byproducts. The product can be further purified by recrystallization

from a suitable solvent like ethanol or methanol to yield a white, crystalline solid.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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